Cas no 1308661-12-2 (4-Chloro-3-iodopyridine-2-carboxamide)

• Product Name: 4-Chloro-3-iodopyridine-2-carboxamide
• CAS No: 1308661-12-2
• MF: C₆H₄ClIN₂O
• MW: 282.466232299805
• MDL: MFCD22419338
• CID: 5520986
• Update Time: 2025-06-20

4-Chloro-3-iodopyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-iodopicolinaMide
• 4-Chloro-3-iodopyridine-2-carboxamide

• MDL： MFCD22419338
• Inchi： 1S/C6H4ClIN2O/c7-3-1-2-10-5(4(3)8)6(9)11/h1-2H,(H2,9,11)
• InChI Key： IVVKBPOSXABZGQ-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=CC(Cl)=C1I

Additional information on 4-Chloro-3-iodopyridine-2-carboxamide

Professional Introduction to 4-Chloro-3-iodopyridine-2-carboxamide (CAS No. 1308661-12-2)

4-Chloro-3-iodopyridine-2-carboxamide, identified by its Chemical Abstracts Service number CAS No. 1308661-12-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative features a pyridine core substituted with chloro and iodine atoms at the 4th and 3rd positions, respectively, and is terminated with a carboxamide functional group at the 2nd position. The unique arrangement of these substituents imparts distinct reactivity and makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 4-Chloro-3-iodopyridine-2-carboxamide positions it as a versatile building block for medicinal chemists. The presence of both halogen atoms enhances its participation in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Furthermore, the carboxamide group provides a site for further functionalization, enabling the introduction of additional pharmacophores or modifications to optimize biological activity.

In recent years, there has been growing interest in pyridine derivatives due to their prevalence in drug candidates across multiple therapeutic areas. The compound 4-Chloro-3-iodopyridine-2-carboxamide has emerged as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, where the pyridine scaffold serves as a core structure to interact with specific enzymatic pockets. The halogen atoms facilitate further derivatization, allowing for fine-tuning of binding affinity and selectivity.

One notable application of 4-Chloro-3-iodopyridine-2-carboxamide lies in the synthesis of antiviral agents. The pyridine ring is a common motif in viral protease inhibitors, and modifications at the 3rd and 4th positions can significantly influence inhibitory activity. Researchers have leveraged this compound to develop derivatives with enhanced potency against RNA viruses, showcasing its potential in combating emerging infectious diseases. The carboxamide functionality also allows for solubility enhancements and improved pharmacokinetic profiles, which are critical factors in drug development.

The role of halogenated pyridines in medicinal chemistry cannot be overstated. The electron-withdrawing nature of chlorine and iodine not only activates the molecule toward coupling reactions but also influences electronic properties, thereby affecting binding interactions with biological targets. For example, computational studies have highlighted how substituents at the 3rd and 4th positions can modulate the electronic distribution across the pyridine ring, leading to optimized interactions with protein binding sites. This knowledge has been instrumental in designing next-generation drug candidates.

Advances in synthetic methodologies have further expanded the utility of 4-Chloro-3-iodopyridine-2-carboxamide. Modern techniques such as transition-metal-catalyzed cross-coupling now allow for efficient construction of complex derivatives with minimal byproducts. Additionally, flow chemistry approaches have enabled scalable production of this intermediate, making it more accessible for industrial applications. These innovations underscore the compound's importance as a cornerstone in synthetic organic chemistry and drug discovery.

The future prospects of 4-Chloro-3-iodopyridine-2-carboxamide are promising, with ongoing research exploring its potential in diverse therapeutic areas. Emerging evidence suggests its relevance in developing treatments for neurological disorders, where pyridine-based compounds have shown promise as modulators of neurotransmitter pathways. Moreover, its incorporation into libraries for high-throughput screening has uncovered novel scaffolds with therapeutic potential that were previously unexplored.

In conclusion, 4-Chloro-3-iodopyridine-2-carboxamide (CAS No. 1308661-12-2) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules across various therapeutic domains. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.